2-(2,4-dichlorophenoxy)-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C21H21Cl2N3O3/c1-25-19-6-2-5-16(19)18(24-25)12-26(11-15-4-3-9-28-15)21(27)13-29-20-8-7-14(22)10-17(20)23/h3-4,7-10H,2,5-6,11-13H2,1H3
• InChI Key: WXTRKHBWKXMRDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)C(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H21Cl2N3O3
• Molecular Weight: 434.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H21Cl2N3O3 and its molecular weight is 434.32. The purity is usually 95%.
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Scientific Research Applications

Chloroacetamide Derivatives in Herbicide Development

Chloroacetamide compounds, including derivatives similar to the specified chemical, have been explored for their herbicidal properties. For instance, chloroacetamides like alachlor and metazachlor are used in controlling annual grasses and broad-leaved weeds in various crops like cotton, brassicas, and soybeans. This suggests potential agricultural applications for the specified compound in weed control and crop management (Weisshaar & Böger, 1989).

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives, similar to the chemical , have been synthesized and used in creating coordination complexes with metals like Co(II) and Cu(II). These complexes have shown significant antioxidant activity, as evaluated by various assays. This points towards potential applications in the development of antioxidant agents and in the study of their interaction with metals (Chkirate et al., 2019).

Synthesis and Structure Analysis

Compounds structurally related to the specified chemical, featuring furan and pyrazole moieties, have been synthesized and their structures characterized using techniques like NMR and X-ray diffraction. These compounds have exhibited moderate herbicidal and fungicidal activities, suggesting their potential utility in agricultural pest control (霍静倩 et al., 2016).

Synthesis of Heterocyclic Compounds for Antimicrobial Activity

Research into pyrazolone derivatives, which share structural features with the specified compound, has led to the development of new heterocyclic compounds. These have demonstrated promising biological activity against various microorganisms, indicating potential applications in antimicrobial drug development (Aly et al., 2011).